Cas no 1803887-34-4 (2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide)

• Product Name: 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide
• CAS No: 1803887-34-4
• MF: C₈H₈N₂O₄S
• MW: 228.225120544434
• CID: 4819422
• Update Time: 2025-06-13

2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide

• Inchi： 1S/C8H8N2O4S/c9-15(12,13)6-3-1-2-5-8(6)10-7(4-11)14-5/h1-3,11H,4H2,(H2,9,12,13)
• InChI Key： CDOIVFJDRCYEQL-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1N=C(CO)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: -0.5
• Topological Polar Surface Area: 115

Additional information on 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide

Comprehensive Overview of 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide (CAS No. 1803887-34-4)

2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide (CAS No. 1803887-34-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the benzo[d]oxazole family, which is known for its diverse biological activities. The presence of both a hydroxymethyl group and a sulfonamide moiety in its structure makes it a promising candidate for drug discovery and development.

In recent years, the demand for sulfonamide derivatives has surged, driven by their applications in antimicrobial, anti-inflammatory, and anticancer therapies. Researchers are particularly interested in 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide due to its potential to modulate enzyme activity and interact with biological targets. Its CAS No. 1803887-34-4 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

The compound's hydroxymethyl group enhances its solubility and bioavailability, which are critical factors in drug formulation. Meanwhile, the sulfonamide component contributes to its ability to inhibit carbonic anhydrases, a feature exploited in treating conditions like glaucoma and epilepsy. These attributes align with current trends in precision medicine and targeted therapy, making 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide a subject of ongoing research.

From a synthetic perspective, CAS No. 1803887-34-4 is often synthesized through multi-step organic reactions involving benzo[d]oxazole precursors. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being explored to optimize its production. These methods not only improve yield but also reduce environmental impact, addressing the growing emphasis on sustainable chemistry.

In the context of drug discovery, 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide is being investigated for its potential in combination therapies. Its synergistic effects with other bioactive molecules could pave the way for novel treatments for complex diseases. This aligns with the increasing focus on multi-target therapeutics, a hot topic in pharmaceutical research.

Analytical characterization of CAS No. 1803887-34-4 involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, which are essential for regulatory approval and clinical trials. The rise of AI-driven drug design has further accelerated the study of such compounds, enabling faster identification of promising candidates.

Beyond pharmaceuticals, 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide has potential applications in material science. Its aromatic and heterocyclic structure makes it a candidate for developing organic semiconductors and fluorescent probes. This versatility underscores its importance in interdisciplinary research.

In summary, 2-(Hydroxymethyl)benzo[d]oxazole-4-sulfonamide (CAS No. 1803887-34-4) represents a compelling area of study at the intersection of chemistry, biology, and medicine. Its structural features, combined with emerging technologies like AI and green synthesis, position it as a key player in the future of therapeutic innovation and sustainable science.